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CAS No.: 406945-51-5

Cat. No.: B1486891

Get Quote

Technical Monograph: (S)-1-Chloro-3-
phenylpropan-2-ol
Identity, Synthesis, and Application in Chiral Drug
Development[1]
Abstract
(S)-1-Chloro-3-phenylpropan-2-ol (CAS: 406945-51-5) is a high-value chiral halohydrin

intermediate used extensively in the asymmetric synthesis of pharmaceutical active ingredients

(APIs).[1] As a direct precursor to (S)-2-benzyloxirane, it serves as a critical "chiral pool"

molecule for constructing phenylpropanolamine backbones found in antiretrovirals,

antidepressants, and beta-adrenergic blockers.[1] This guide provides a definitive technical

reference on its physicochemical properties, biocatalytic synthesis via ketoreductases

(KREDs), analytical characterization, and downstream applications.[1]
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Part 1: Chemical Identity & Physicochemical
Properties
Accurate characterization is the bedrock of reproducible synthesis.[1] The following data

aggregates experimental values and calculated constants for the (S)-enantiomer.

Molecular Specifications
Property Specification

IUPAC Name (2S)-1-chloro-3-phenylpropan-2-ol

Common Name (S)-α-(Chloromethyl)benzeneethanol

CAS Number 406945-51-5 (S-isomer); 5396-65-6 (racemate)

Molecular Formula C₉H₁₁ClO

Molecular Weight 170.64 g/mol

Chiral Center C2 (Secondary Alcohol)

Appearance Clear to pale yellow oil or low-melting solid

Boiling Point 274°C (at 760 mmHg)

Density 1.152 g/cm³

Flash Point 122.4°C

Stereochemical Configuration
The (S)-configuration is defined by the hydroxyl group at the C2 position.[1] In the Cahn-Ingold-

Prelog (CIP) priority system:

-OH (Priority 1)

-CH₂Cl (Priority 2: Cl > C)

-CH₂Ph (Priority 3: C > H)

-H (Priority 4)
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With H in the rear, the sequence 1 → 2 → 3 traces a counter-clockwise path, confirming the (S)

designation.[1]

Part 2: Strategic Synthesis: The Biocatalytic Route
While chemical resolution of racemates is possible, modern process chemistry favors

biocatalytic asymmetric reduction.[1] This route offers superior enantiomeric excess (ee >99%)

and atom economy compared to metal-catalyzed hydrogenation.[1]

Mechanism: Ketoreductase (KRED) Mediated Reduction
The synthesis targets the prochiral ketone 1-chloro-3-phenylpropan-2-one (CAS 937-38-2).[1]

Using an NADPH-dependent Ketoreductase (KRED) or Alcohol Dehydrogenase (ADH), the

hydride transfer is stereoselective.[1]

Experimental Protocol (Bench Scale)
Reagents:

Substrate: 1-Chloro-3-phenylpropan-2-one (100 mM)[1]

Enzyme: Engineered KRED (e.g., Zygosaccharomyces rouxii variant or commercial KRED

screening kit)

Cofactor: NADP+ (1.0 mM)[1]

Recycling System: Glucose Dehydrogenase (GDH) + Glucose (or Isopropanol/ADH system)

[1]

Buffer: Potassium Phosphate (100 mM, pH 7.0)[1]

Workflow:

Preparation: Dissolve the substrate in isopropanol (5% v/v) or DMSO to enhance solubility.

Initiation: Add the substrate solution to the buffer containing the enzyme and cofactor

recycling system.[1]
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Incubation: Stir at 30°C for 24 hours. Monitor pH and adjust with 1M NaOH if necessary to

maintain pH 7.0.[1]

Extraction: Quench with ethyl acetate. Extract organic phase, dry over MgSO₄, and

concentrate in vacuo.

Purification: Flash chromatography (Hexane:EtOAc 8:2) if required, though biocatalysis often

yields high purity crude.[1]
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Figure 1: Biocatalytic cycle for the asymmetric reduction of the chloroketone precursor.[1]

Part 3: Applications in Drug Development
The primary utility of (S)-1-Chloro-3-phenylpropan-2-ol lies in its ability to form (S)-2-

benzyloxirane via intramolecular cyclization.[1] This epoxide is a versatile electrophile for

nucleophilic ring-opening reactions, retaining the chiral information established during the

reduction step.[1]

Key Transformation: Epoxide Formation
Treatment of the (S)-chlorohydrin with a base (e.g., NaOH, K₂CO₃) triggers an intramolecular

Williamson ether synthesis.[1][2]

Stereochemistry: The alkoxide attacks the C1 carbon (bearing the Cl).[1] Since the chiral

center (C2) acts as the nucleophile source and is not the site of substitution, the

configuration at C2 is retained.[1]

Result: (S)-Chlorohydrin
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(S)-Epoxide.[1]

Target Classes
Amphetamine Derivatives: Ring opening with amines yields chiral phenylpropanolamines.[1]

HIV Protease Inhibitors: The benzyl-substituted backbone mimics the phenylalanine

transition state.[1]

Beta-Blockers/SSRIs: While Dapoxetine typically uses a different route (naphthol coupling),

this intermediate provides access to structural analogs via the epoxide.[1]
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Figure 2: Downstream application workflow converting the halohydrin to active pharmaceutical

ingredients.

Part 4: Analytical Characterization
To ensure "Trustworthiness" in your workflow, the following analytical signatures must be

verified.

Nuclear Magnetic Resonance (NMR)
Solvent: CDCl₃

¹H NMR (400 MHz):

δ 7.15–7.35 (m, 5H): Aromatic protons (Phenyl group).[1]

δ 3.98–4.05 (m, 1H): CH-OH (Chiral center methine).[1]

δ 3.45–3.65 (dd, 2H): CH₂-Cl (Deshielded by Chlorine).[1]

δ 2.80–2.95 (dd, 2H): Ph-CH₂ (Benzylic protons).[1]

δ 2.30 (br s, 1H): -OH (Exchangeable).

Chiral HPLC Method
Column: Chiralcel OD-H or AD-H (Daicel).[1]

Mobile Phase: Hexane : Isopropanol (90:10).[1]

Flow Rate: 1.0 mL/min.[1]

Detection: UV @ 210 nm or 254 nm.[1]

Expected Result: Baseline separation of (S) and (R) enantiomers. The biocatalytic product

should show a single peak corresponding to the (S)-isomer (typically the second eluting peak

on OD-H, but standards must be run for confirmation).[1]

Part 5: Handling & Safety (MSDS Highlights)
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Signal Word:DANGER

Hazard Class Code Description

Acute Toxicity (Oral) H301 Toxic if swallowed.[1]

Skin Corrosion/Irritation H315 Causes skin irritation.[1]

Eye Damage/Irritation H319
Causes serious eye irritation.

[1]

Precautions:

Handle in a fume hood to avoid inhalation of vapors.[1]

Wear nitrile gloves and chemical safety goggles.[1]

In case of contact, wash immediately with soap and water.[1]

Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent oxidation or

hydrolysis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1486891?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

